Cas no 25351-57-9 (1,3-Propanediamine,N1,N3-bis(3-phenyl-2-propen-1-ylidene)-)

• Product Name: 1,3-Propanediamine,N1,N3-bis(3-phenyl-2-propen-1-ylidene)-
• CAS No: 25351-57-9
• MF: C₂₁H₂₂N₂
• MW: 302.412785053253
• CID: 279124
• PubChem ID: 6436597
• Update Time: 2025-04-19

1,3-Propanediamine,N1,N3-bis(3-phenyl-2-propen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1,N3-bis(3-phenyl-2-propen-1-ylidene)-
• (E)-3-phenyl-N-[3-[[(E)-3-phenylprop-2-enylidene]amino]propyl]prop-2-en-1-imine
• 1,3-Propanediamine, N,N'-bis(3-phenyl-2-propenylidene)-
• N,N'-Bis(3-phenylallylidene)propane-1,3-diamine
• N,N'-bis[(1E,2E)-3-phenylprop-2-en-1-ylidene]propane-1,3-diamine
• N1,N3-Bis(3-phenyl-2-propenylidene)-1,3-propanediamine
• N,N'-bis-(3-Phenylallylidene)propane-1,3-diamine
• SCHEMBL10897957
• 1,3-Propanediamine, N1,N3-bis(3-phenyl-2-propen-1-ylidene)-
• 25351-57-9
• EINECS 246-880-1
• DTXSID7067085

• Inchi： 1S/C21H22N2/c1-3-10-20(11-4-1)14-7-16-22-18-9-19-23-17-8-15-21-12-5-2-6-13-21/h1-8,10-17H,9,18-19H2/b14-7+,15-8+,22-16+,23-17+
• InChI Key： HDFJFEQZDSFGBX-JFAXGFAKSA-N
• SMILES： N(=C/C=C/C1C=CC=CC=1)\CCC/N=C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 302.17846
• Monoisotopic Mass: 302.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7
• XLogP3: 4

Experimental Properties

• Density: 0.93
• Boiling Point: 491.8°Cat760mmHg
• Flash Point: 244.2°C
• Refractive Index: 1.533
• PSA: 24.72